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An In-depth Technical Guide to the Toxicological Profile of Triadimenol

Introduction
Triadimenol is a systemic triazole fungicide, notable both for its agricultural efficacy and its

complex toxicological profile. It is the primary and more potent active metabolite of the

fungicide triadimefon, formed through the reduction of a carbonyl group.[1] As a conazole

fungicide, triadimenol is used to control a wide spectrum of fungal diseases, including powdery

mildews, rusts, and smuts in cereals and other crops.[2][3] Its mechanism of action involves the

inhibition of ergosterol biosynthesis, a critical component of fungal cell membranes.[3][4]

However, its structural similarity to certain endogenous molecules results in off-target effects in

non-target organisms, including mammals and aquatic life, necessitating a thorough

understanding of its toxicological properties for risk assessment and regulatory purposes. This

guide synthesizes the current knowledge on the toxicological profile of triadimenol, covering its

mechanism of action, pharmacokinetic properties, and effects across various toxicological

endpoints.

Mechanism of Action
Primary Antifungal Action: Sterol Biosynthesis Inhibition
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The primary fungicidal activity of triadimenol stems from its role as a sterol biosynthesis

inhibitor (SBI). Specifically, it inhibits the enzyme cytochrome P450 14α-demethylase (CYP51),

which is essential for the conversion of lanosterol to ergosterol in fungi.[2] Ergosterol is the

principal sterol in fungal cell membranes, analogous to cholesterol in mammalian cells, and is

vital for maintaining membrane integrity, fluidity, and function. By disrupting ergosterol

production, triadimenol compromises the fungal cell membrane, leading to abnormal growth

and ultimately, cell death.[3][4]
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Caption: Neurotoxic mechanism of Triadimenol via inhibition of dopamine reuptake.

Pharmacokinetics: Absorption, Distribution,
Metabolism, and Excretion (ADME)
Triadimenol is a major metabolite of triadimefon. [2]In studies with rat hepatic microsomes, the

reduction of triadimefon's carbonyl group to triadimenol was the primary metabolic pathway.
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[2]In laying hens administered triadimefon, triadimenol and its related compounds were

identified as the major metabolites in fat and eggs. [2]The toxicological profiles of triadimefon

and triadimenol are considered together by regulatory agencies due to their close metabolic

relationship and similar toxicity profiles. [5]

Toxicological Profile
Acute Toxicity
Triadimenol exhibits low to moderate acute toxicity via oral, dermal, and inhalation routes of

exposure. [5]It is considered an eye irritant (Toxicity Category II) but not a dermal irritant. [5]

Endpoint Species Value
Toxicity

Category
Reference

Oral LD50
(male)

Rat 689 mg/kg III (Harmful) [2]

Oral LD50

(female)
Rat 752 mg/kg III (Harmful) [2]

Inhalation LC50 Rat > 1 mg/L (4 hr) III (Harmful) [2]

Dermal Irritation Rabbit Not an irritant IV (Slight) [5]

| Eye Irritation | Rabbit | Eye irritant | II (Warning) | [5]|

Toxicity Categories are based on the EPA classification system.

Subchronic and Chronic Toxicity
Repeated exposure to triadimenol primarily targets the liver and the nervous system. [5]In

chronic feeding studies, observed effects include increased liver weights and histopathological

changes. [5]Neurotoxic effects, such as hyperactivity, are also key endpoints. [3]For risk

assessment, the Joint FAO/WHO Meeting on Pesticide Residues (JMPR) established an

Acceptable Daily Intake (ADI) based on a neurotoxicity study with the parent compound,

triadimefon, due to the similar toxicological effects. [3]
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Study Type Species NOAEL
Key Effects

Observed
Reference

13-Week
Neurotoxicity
(Triadimefon)

Rat
3.4 mg/kg
bw/day

Hyperactivity [3]

2-Year Chronic

Toxicity
Rat -

Liver effects,

hepatocellular

adenomas

[3][5]

Developmental

Toxicity
Rabbit -

Skeletal effects

in fetuses
[5]

| 2-Generation Reproduction | Rat | - | Decreased pup weight, clinical signs in offspring | [5]|

NOAEL: No Observed Adverse Effect Level - The greatest concentration of a substance at

which no detectable adverse effects occur.[6]

Genotoxicity and Mutagenicity
Available data indicate that triadimenol is not mutagenic. [7]While many parent triazole-

derivative pesticides are classified as non-mutagenic carcinogens, the available mutagenicity

data for the common metabolite 1,2,4-triazole is limited but negative. [7]However, some studies

in aquatic organisms have raised concerns. In zebrafish (Danio rerio), triadimenol exposure led

to a significant increase in micronucleus formation and other erythrocyte nuclear abnormalities,

indicating potential genotoxic risk to aquatic species. [8][9]

Carcinogenicity
Triadimenol is classified by the U.S. EPA as a Group C "possible human carcinogen". [5]This

classification is based on treatment-related increases in hepatocellular adenomas in female

mice. [5]The parent compound, triadimefon, showed similar effects in both male and female

mice. [5]The carcinogenic effect is considered to have a nonlinear (threshold) mode of action,

and risk assessment is managed using a reference dose (RfD) approach rather than a linear

extrapolation. [5]

Reproductive and Developmental Toxicity
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Triadimenol poses a significant risk for reproductive and developmental toxicity. [2]

Developmental Toxicity (Teratogenicity): It is considered a teratogen. [1][2]In vitro studies

using rat whole embryo culture demonstrated that triadimenol induces specific craniofacial

and branchial arch deformities. [10][11]In vivo, it causes embryotoxicity in rats and rabbits,

and developmental studies have shown effects like the formation of extra ribs in rat fetuses.

[1][5]* Reproductive Toxicity: There is evidence of impaired fertility. [7]In medaka fish, early-

life exposure to environmentally relevant concentrations of triadimenol persistently altered

ovary development, disrupted hormone balance, and reduced reproduction in females. [12]

Endocrine Disruption
Triadimenol's potential to disrupt the endocrine system is a key area of concern. As a conazole,

it can interfere with steroid hormone synthesis by inhibiting cytochrome P450 enzymes,

including aromatase (CYP19A1), which is vital for converting androgens to estrogens. [2]

[13]This mechanism is linked to the observed reproductive and developmental effects in fish,

where triadimenol exposure altered the expression of genes related to estrogen metabolism.

[12]

Ecotoxicology
Triadimenol is classified as toxic to aquatic organisms and may cause long-term adverse

effects in the aquatic environment. [2][7]

Environmental Fate: It has moderate to low mobility in soil. [2]Due to its low vapor pressure,

it exists mainly in the particulate phase in the atmosphere and is not expected to volatilize

significantly from soil or water surfaces. [2]* Aquatic Toxicity: It has demonstrated toxicity to

fish, daphnia, and algae. [3][14]Chronic exposure in the nematode C. elegans at

environmentally relevant concentrations reduced lifespan and affected growth and

reproduction, linked to the insulin/IGF-1 signaling pathway. [15]In zebrafish, it has shown

genotoxic potential even at low concentrations. [8][9]

Regulatory Toxicology and Risk Assessment
Regulatory bodies establish health-based guidance values to manage dietary risk from

pesticide residues.
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Value Issuing Body
Value (mg/kg

bw/day)
Basis Reference

ADI (Acceptable

Daily Intake)
JMPR 0-0.03

Based on the

NOAEL of 3.4

mg/kg bw/day

from a

triadimefon

neurotoxicity

study.

[3]

ARfD (Acute

Reference Dose)
JMPR 0.08

Established in

2004 for

triadimefon and

triadimenol

combined.

[16]

An Acceptable Daily Intake (ADI) is the amount of a substance that can be ingested daily over

a lifetime without an appreciable health risk.[17] An Acute Reference Dose (ARfD) is an

estimate of the amount of a substance in food or drinking water, normally expressed on a body-

weight basis, that can be ingested over a short period of time, usually during one meal or one

day, without appreciable health risk to the consumer.

Experimental Protocol: In Vitro Developmental
Toxicity Assessment
The teratogenic potential of triadimenol can be assessed using a rat post-implantation Whole

Embryo Culture (WEC) system. This protocol is based on methodologies described in studies

evaluating the developmental toxicity of triazole fungicides. [10][11] Objective: To evaluate the

direct teratogenic effects of Triadimenol on rat embryos during the critical period of

organogenesis, independent of maternal metabolism.

Methodology:

Embryo Collection:
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Time-mate female Sprague-Dawley rats. The morning a vaginal plug is found is

designated as Gestational Day (GD) 0.

On GD 9.5, euthanize pregnant dams via CO2 asphyxiation.

Aseptically dissect the uterus in sterile Hank's Balanced Salt Solution (HBSS).

Isolate individual embryonic swellings and remove the uterine wall and Reichert's

membrane to free the conceptus (embryo enclosed in yolk sac and amnion).

Culture Preparation:

Prepare culture medium consisting of 100% heat-inactivated rat serum.

Prepare stock solutions of Triadimenol in a suitable solvent (e.g., DMSO). Ensure the final

solvent concentration in the culture medium does not exceed 0.1% and is included in

control groups.

Add Triadimenol to the culture medium to achieve the desired final concentrations (e.g.,

12.5, 25, 50, 100, 125 µM). [1]Include a vehicle control group and a negative control group

(medium only).

Embryo Culture:

Place 3-4 embryos into 10 mL glass culture bottles containing 4-5 mL of the prepared

medium.

Gas the bottles with a mixture of 5% O2, 5% CO2, 90% N2.

Place the bottles on a rotator (30 rpm) inside a 37°C incubator.

Regas the cultures after 24 hours with 20% O2, 5% CO2, 75% N2 to meet the increasing

oxygen demands of the developing embryos.

Endpoint Evaluation (after 48 hours of culture):

Remove embryos from the culture and assess viability (presence of a heartbeat and yolk

sac circulation).
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Dissect the embryo from its membranes in fresh HBSS.

Evaluate a morphological score (e.g., Brown-Fabro score) which assesses the

development of key structures like the neural tube, somites, heart, and branchial arches.

Measure crown-rump length and somite number.

Record the incidence and type of specific malformations, paying close attention to

craniofacial structures, neural tube defects, and heart anomalies.

Data Analysis:

Compare morphological scores, growth parameters (crown-rump length), and the

incidence of malformations between triadimenol-treated groups and control groups using

appropriate statistical tests (e.g., ANOVA with post-hoc tests for continuous data, Fisher's

exact test for categorical data).

Caption: Workflow for the Rat Whole Embryo Culture (WEC) assay for teratogenicity testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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